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Abstract

Anilopam (PR 786-723) is a synthetic opioid analgesic belonging to the benzazepine class of
compounds.[1] Developed in the 1960s, it was investigated for its analgesic properties but was
never commercially marketed.[1][2] Its primary mechanism of action is as a p-opioid receptor
agonist.[2] This document provides a comprehensive technical guide on the chemical structure,
properties, and theoretical mechanism of action of Anilopam. Due to its status as an
unmarketed investigational drug, publicly available quantitative preclinical and clinical data are
limited.[3] This guide, therefore, includes representative experimental protocols for assessing
its opioid receptor activity and visualizes its signaling pathway based on its known mechanism.

Chemical Structure and Properties

Anilopam is chemically classified as a benzazepine derivative.[2] Its structure is distinct from
traditional morphinan-scaffold opioids.
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IUPAC Name: 4-[2-(7-methoxy-4-methyl-1,2,4,5-tetrahydro-3-benzazepin-3-yl)ethyl]aniline[2]
[4]

Molecular Formula: C20H26N20][2][4]

CAS Number: 53716-46-4[1][2][4]

INChl Key: GNCHTURXQMPGMG-UHFFFAOYSA-N[2][5]

Physicochemical Data

A summary of the available chemical and physical properties of Anilopam is presented in Table
1.

Property Value Source
Molecular Weight 310.4 g/mol [2]
Melting Point 90-92 °C [2]
LogP 5.43230 [6]
Boiling Point 476°C at 760 mmHg [6]
Flash Point 241.7°C [6]
SMILES CC1Cc2cc(ccc2CCN1CCc3cc 5]
c(cc3)N)OC

Mechanism of Action: y-Opioid Receptor Agonism

Anilopam functions as an agonist at the p-opioid receptor, which is a G-protein coupled
receptor (GPCR).[2][3] Upon binding, Anilopam activates the receptor, initiating a downstream
signaling cascade that ultimately leads to its analgesic effects. This process involves the
modulation of ion channels and intracellular signaling pathways to reduce neuronal excitability
and inhibit pain signal transmission.

Signaling Pathway Diagram
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The following diagram illustrates the generalized signaling pathway for a p-opioid receptor
agonist like Anilopam.
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Caption: p-Opioid receptor agonist signaling pathway.

Experimental Protocols for Pharmacological
Characterization

While specific experimental data for Anilopam is scarce, the following are standard
methodologies for characterizing the pharmacological profile of a p-opioid receptor agonist.[3]

Radioligand Binding Assay (Competitive)
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This assay is designed to determine the binding affinity (Ki) of Anilopam for the p-opioid
receptor.

o Objective: To measure the ability of Anilopam to displace a known radiolabeled ligand from
the p-opioid receptor.

o Materials:
o Cell membranes expressing p-opioid receptors.
o [3H]-DAMGO (selective p-opioid receptor radioligand).
o Naloxone (for determining non-specific binding).
o Anilopam test compound.
o Binding buffer (e.g., 50 mM Tris-HCI, pH 7.4).
o Liquid scintillation counter.
o Methodology:
o Prepare serial dilutions of Anilopam.

o In a 96-well plate, combine the cell membranes, [3H]-DAMGO, and varying concentrations
of Anilopam.

o A set of wells containing Naloxone is used to define non-specific binding.

o Incubate the plate to allow the binding to reach equilibrium (e.g., 60 minutes at room
temperature).

o Terminate the reaction by rapid filtration through a cell harvester onto filter mats, washing
with ice-cold buffer to separate bound from free radioligand.

o Measure the radioactivity retained on the filters using a liquid scintillation counter.

o Calculate the Ki value from the ICso using the Cheng-Prusoff equation.
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[*>*S]GTPyYS Functional Assay

This assay measures the functional potency (ECso) and efficacy (Emax) of Anilopam as an
agonist.

» Objective: To quantify the activation of G-proteins coupled to the p-opioid receptor upon
binding of Anilopam.

o Materials:

o Cell membranes expressing p-opioid receptors and associated G-proteins.

o

[3>S]GTPyYS (non-hydrolyzable GTP analog).

o GDP.

[¢]

DAMGO (full p-opioid receptor agonist for reference).

[e]

Anilopam test compound.

o

Assay buffer (e.g., 50 mM Tris-HCI, 100 mM NaCl, 5 mM MgClz, pH 7.4).
o Methodology:
o Prepare serial dilutions of Anilopam and the reference agonist, DAMGO.

o In a 96-well plate, add cell membranes, GDP, and the test compound (Anilopam) or
reference compound.

o Pre-incubate the plate.

o Initiate the G-protein activation by adding [3>*S]GTPyS.

o Incubate to allow for [3°*S]GTPyS binding to the activated Ga subunit.
o Terminate the reaction via rapid filtration.

o Measure the bound [3*S]GTPyS using a liquid scintillation counter.
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o Plot the data as a dose-response curve to determine ECso and Emax values.

Experimental Workflow Diagram

The logical flow for the characterization of a compound like Anilopam is depicted below.
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Caption: Pharmacological characterization workflow.

Conclusion

Anilopam is a benzazepine-based p-opioid receptor agonist whose unique chemical structure
continues to be of interest in the field of analgesic drug discovery. While extensive published
data on its pharmacological profile are not available, standardized in vitro assays can be
employed to thoroughly characterize its binding affinity, potency, and efficacy. The protocols
and pathways detailed in this guide provide a foundational framework for researchers and drug
development professionals to re-evaluate Anilopam and similar compounds as potential leads
for novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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